Cas no 81927-12-0 (Benzyl 2,2,2-trichloroacetimidate)

Benzyl 2,2,2-trichloroacetimidate structure
81927-12-0 structure
Product Name:Benzyl 2,2,2-trichloroacetimidate
CAS No:81927-12-0
MF:C9H8Cl3NO
MW:252.524919509888
CID:1080395
Update Time:2023-08-03

Benzyl 2,2,2-trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

    • DIETHYL OXALACETATE,POTASSIUM SALT
    • Benzyl 2,2,2-trichloroacetimidate
    • Benzyl trichloroacetimidate
    • Benzyltrichloroacetimidate
    • benzyl 2,2,2-trichloroethanimidate
    • Trichloroacetimidic Acid Benzyl Ester
    • benzyl trichloroacetoimidate
    • Ethanimidic acid, 2,2,2-trichloro-, phenylmethyl ester
    • 2,2,2-trichloro-1-(phenylmethoxy)ethanimine
    • 2,2,2-Trichloroacetimidic acid benzyl ester
    • benzyl 2,2,2-trichloroethanecarboximidate
    • benzyl trichloracetimidate
    • HUZCTWYDQ
    • Inchi: 1S/C9H8Cl3NO/c10-9(11,12)8(13)14-6-7-4-2-1-3-5-7/h1-5,13H,6H2
    • InChI Key: HUZCTWYDQIQZPM-UHFFFAOYSA-N
    • SMILES: ClC(C(=N)OCC1C=CC=CC=1)(Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • XLogP3: 3.6
  • Topological Polar Surface Area: 33.1
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